(2-Cyanoethyl)ethyl(2-hydroxyethyl)(2-((1-oxooctadecyl)amino)ethyl)ammonium ethyl sulphate

Specification

• CAS No.: 67633-82-3
• Molecular Formula: C29H59N3O6S
• Molecular Weight: 577.9 g/mol
• IUPAC Name: 2-cyanoethyl-ethyl-(2-hydroxyethyl)-[2-(octadecanoylamino)ethyl]azanium;ethyl sulfate
• Standard InChI: InChI=1S/C27H53N3O2.C2H6O4S/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-27(32)29-22-24-30(4-2,25-26-31)23-19-21-28;1-2-6-7(3,4)5/h31H,3-20,22-26H2,1-2H3;2H2,1H3,(H,3,4,5)
• Standard InChI Key: SMLFYWFPNTYKPW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)NCC[N+](CC)(CCC#N)CCO.CCOS(=O)(=O)[O-]

Introduction

Structural and Nomenclature Analysis

The compound’s systematic name reflects its intricate molecular structure, which consists of a central ammonium cation substituted with four distinct groups:

• A 2-cyanoethyl group (−CH₂CH₂CN), contributing polarity and reactivity.

• An ethyl group (−CH₂CH₃), enhancing hydrophobicity.

• A 2-hydroxyethyl group (−CH₂CH₂OH), providing hydrogen-bonding capability.

• A 2-((1-oxooctadecyl)amino)ethyl group, where the 1-oxooctadecyl moiety corresponds to a stearic acid-derived acyl chain (C₁₇H₃₅CO−), conferring lipophilicity.

The ethyl sulfate anion (C₂H₅SO₄⁻) serves as the counterion, balancing the charge of the quaternary ammonium center. The molecular formula is C₂₉H₅₉N₃O₆S, with a molecular weight of 577.86 g/mol.

Physicochemical Properties

Key properties inferred from structural features and supplier data include:

Property	Value/Description	Source
Molecular Weight	577.86 g/mol
Solubility	Likely soluble in polar organic solvents (e.g., ethanol, DMSO); limited water solubility due to long alkyl chain
Surface Activity	Predicted critical micelle concentration (CMC) < 1 mM due to amphiphilic structure	–
Thermal Stability	Decomposition expected above 200°C, consistent with quaternary ammonium salts

The compound’s amphiphilic nature suggests utility as a cationic surfactant, potentially employed in emulsification, corrosion inhibition, or textile processing.

Research Gaps and Future Directions

Current literature lacks peer-reviewed studies on this compound. Critical research needs include:

• Toxicity Profiling: In vitro and in vivo assays to evaluate endocrine disruption potential, given structural similarities to cationic surfactants under regulatory scrutiny.

• Application-Specific Studies: Optimization of synthesis for scalable production and functional testing in emulsion stabilization or antimicrobial formulations.

• Environmental Fate Analysis: Degradation pathways and ecotoxicological effects in aquatic ecosystems.